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Compound of Interest

Compound Name: 3'-Fluorobiphenyl-3-ylamine

Cat. No.: B1304069

For Researchers, Scientists, and Drug Development Professionals
Introduction

3'-Fluorobiphenyl-3-ylamine is a fluorinated aromatic amine that serves as a key building
block in organic synthesis. Its structural motif is of interest in medicinal chemistry and materials
science, where the introduction of fluorine can significantly modulate a molecule's
physicochemical and biological properties, including metabolic stability, lipophilicity, and binding
affinity. This technical guide provides a comprehensive overview of the core physicochemical
properties of 3'-Fluorobiphenyl-3-ylamine, outlines detailed experimental protocols for their
determination, and presents logical workflows for these procedures.

Core Physicochemical Properties

A summary of the known and predicted physicochemical properties of 3'-Fluorobiphenyl-3-
ylamine is presented below. It is important to note that while some properties have been
experimentally determined, others are based on predictive models due to a lack of available
empirical data.

Table 1: Summary of Physicochemical Data for 3'-Fluorobiphenyl-3-ylamine
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Property Value Source

3'-Fluoro-[1,1'-biphenyl]-3-

IUPAC Name .
amine
CAS Number 400751-05-5
Molecular Formula C12H10FN [1]
Molecular Weight 187.21 g/mol [1]
Boiling Point 342.8 °C at 760 mmHg
Predicted: 338.6 + 25.0 °C [1]
Density 1.161 g/cm3

Predicted: 1.161 + 0.06 g/cm3 [1]

Flash Point 176.6 °C

Melting Point No data available
Solubility No data available
pKa No data available
logP No data available

Experimental Protocols

Due to the limited availability of experimental data for 3'-Fluorobiphenyl-3-ylamine, this
section provides detailed, generalized methodologies for the determination of key
physicochemical properties applicable to this and similar organic compounds.

Melting Point Determination (Capillary Method)

The melting point of a solid is a sensitive indicator of its purity. For a pure crystalline solid, the
melting point is a sharp, well-defined temperature, whereas impurities will typically broaden and
depress the melting point range.

Methodology:
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» Sample Preparation: A small quantity of finely powdered, dry 3'-Fluorobiphenyl-3-ylamine
is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.[2]

o Apparatus Setup: The capillary tube is attached to a thermometer, with the sample aligned
with the thermometer bulb. This assembly is then placed in a heating bath (e.g., a Thiele
tube containing mineral oil) or a calibrated melting point apparatus.[2]

o Heating: The heating bath is heated gradually, with the temperature rise controlled to
approximately 1-2 °C per minute as the expected melting point is approached.

o Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded. The
melting point is reported as the range Tz - T2.[3]

Sample Preparation

Measurement
Dry Sample Pack Capillary Tube Packed Sample Insert into Apparatus M Observe Melting Record T1 and T2 ,,,M,eltmgBang,e,,

Click to download full resolution via product page

Workflow for Melting Point Determination.

Solubility Determination

Solubility is a fundamental property that influences a compound's suitability for various
applications, including formulation and biological testing.

Methodology:

e Solvent Selection: A range of standard solvents of varying polarities should be selected (e.g.,
water, ethanol, acetone, dichloromethane, hexane).

o Sample Preparation: A known mass of 3'-Fluorobiphenyl-3-ylamine (e.g., 1-5 mg) is placed
into a small vial.
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Solvent Addition: A measured volume of the selected solvent (e.g., 0.1 mL) is added to the
vial.

Observation and Agitation: The mixture is agitated vigorously (e.g., using a vortex mixer) for
a set period (e.g., 1-2 minutes) at a controlled temperature. The sample is visually inspected
for complete dissolution.

Incremental Solvent Addition: If the compound does not dissolve, the solvent is added in
incremental volumes, with agitation after each addition, until dissolution is observed or a
maximum volume is reached.

Quantification: Solubility can be expressed qualitatively (e.g., soluble, sparingly soluble,
insoluble) or quantitatively (e.g., in mg/mL or mol/L).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1304069#physicochemical-properties-of-3-
fluorobiphenyl-3-ylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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